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Compound of Interest

Compound Name: Clozapine-d8

Cat. No.: B602445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Clozapine-d8 is the deuterium-labeled form of Clozapine, an atypical antipsychotic medication

used in the management of treatment-resistant schizophrenia. Due to its structural similarity

and mass difference from the parent drug, Clozapine-d8 serves as an ideal internal standard

(IS) for quantitative bioanalytical methods, such as liquid chromatography-tandem mass

spectrometry (LC-MS/MS). Its use is critical for accurate therapeutic drug monitoring (TDM) of

Clozapine, helping to optimize dosing regimens and minimize adverse effects. These

application notes provide detailed protocols for the preparation of Clozapine-d8 stock and

working solutions to ensure accuracy and reproducibility in research and clinical laboratory

settings.

Quantitative Data Summary
The following tables summarize key quantitative data for Clozapine-d8, compiled from various

sources.

Table 1: Physicochemical Properties of Clozapine-d8
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Property Value Source

Molecular Formula C₁₈H₁₁D₈ClN₄ [1]

Molecular Weight 334.87 g/mol [1]

Appearance Light yellow to yellow solid [2]

Purity ≥98% [1]

Table 2: Solubility and Storage of Clozapine-d8

Solvent Solubility
Storage of
Powder

Storage of
Solution

Source

DMSO
50 mg/mL

(149.31 mM)

-20°C for up to 3

years

-80°C for up to 6

months; -20°C

for up to 1 month

[2]

Note: The use of newly opened, hygroscopic DMSO is recommended for optimal solubility.

Ultrasonic assistance may be required.

Experimental Protocols
Protocol 1: Preparation of Clozapine-d8 Stock Solution
(1 mg/mL)
This protocol describes the preparation of a 1 mg/mL stock solution of Clozapine-d8 in

Dimethyl Sulfoxide (DMSO).

Materials:

Clozapine-d8 powder (≥98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Calibrated analytical balance

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)
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Calibrated micropipettes

Vortex mixer

Ultrasonic bath

Amber glass vials or polypropylene cryovials for storage

Procedure:

Equilibration: Allow the Clozapine-d8 powder container to equilibrate to room temperature

for at least 30 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Clozapine-d8 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the

powder.

Dissolution:

Transfer the weighed Clozapine-d8 powder into a Class A volumetric flask of the

appropriate size.

Add a portion of DMSO (approximately 50-70% of the final volume).

Vortex the flask for 1-2 minutes to facilitate dissolution.

If the powder is not fully dissolved, place the flask in an ultrasonic bath for 5-10 minutes.

Volume Adjustment: Once the solid is completely dissolved, add DMSO to the volumetric

flask up to the calibration mark.

Homogenization: Cap the flask and invert it 10-15 times to ensure a homogenous solution.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in amber glass vials or

polypropylene cryovials to minimize freeze-thaw cycles.[2]
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Clearly label each aliquot with the compound name, concentration, solvent, preparation

date, and storage temperature.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[2]

Protocol 2: Preparation of Clozapine-d8 Working
Solutions
Working solutions are typically prepared by serial dilution of the stock solution. The final

concentration of the working solution will depend on the specific requirements of the analytical

method, such as the expected concentration range of Clozapine in the samples and the

sensitivity of the mass spectrometer.

Materials:

Clozapine-d8 stock solution (1 mg/mL)

Appropriate solvent for dilution (e.g., methanol, acetonitrile, or a mixture compatible with the

mobile phase of the LC-MS/MS method)

Calibrated micropipettes and tips

Volumetric flasks or microcentrifuge tubes

Procedure (Example for a 1 µg/mL working solution):

Intermediate Dilution (Optional but Recommended):

Prepare an intermediate stock solution to improve accuracy. For example, pipette 100 µL

of the 1 mg/mL stock solution into a 10 mL volumetric flask.

Dilute to the mark with the chosen solvent (e.g., methanol) to obtain a 10 µg/mL

intermediate solution.

Final Working Solution:
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Pipette 100 µL of the 10 µg/mL intermediate solution into a 1 mL volumetric flask or

microcentrifuge tube.

Add 900 µL of the solvent to reach a final volume of 1 mL.

Vortex thoroughly to ensure homogeneity. This results in a 1 µg/mL working solution.

Storage: Store the working solutions at -20°C or as determined by stability studies for the

specific solvent used. It is recommended to prepare fresh working solutions regularly.

Visualizations
Experimental Workflow: Use of Clozapine-d8 as an
Internal Standard
The following diagram illustrates the typical workflow for using Clozapine-d8 as an internal

standard in a therapeutic drug monitoring assay.
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Caption: Workflow for Clozapine-d8 as an internal standard.

This diagram outlines the key steps from the preparation of Clozapine-d8 solutions to the final

quantification of Clozapine in a biological sample. The internal standard is introduced at a

known concentration early in the sample preparation process to account for variability in

sample extraction and instrument response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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